Methyl 5-amino-4-oxopentanoate hydrochloride
Methyl 5-amino-4-oxopentanoate hydrochloride
Methyl 5-aminolevulinate hydrochloride is the hydrochloride salt of methyl 5-aminolevulinate. A prodrug, it is metabolised to protoporphyrin IX, a photosensitizer, and is used in the photodynamic treatment of non-melanoma skin cancer (including basal cell carcinoma). Topical application results in an accumulation of protoporphyrin IX in the skin lesions to which the cream has been applied. Subsequent illumination with red light results in the generation of toxic singlet oxygen that destroys cell membranes and thereby kills the tumour cells. It has a role as an antineoplastic agent, a photosensitizing agent, a prodrug and a dermatologic drug. It contains a methyl 5-aminolevulinate.
Brand Name:
Vulcanchem
CAS No.:
79416-27-6
VCID:
VC20838220
InChI:
InChI=1S/C6H11NO3.ClH/c1-10-6(9)3-2-5(8)4-7;/h2-4,7H2,1H3;1H
SMILES:
COC(=O)CCC(=O)CN.Cl
Molecular Formula:
C6H12ClNO3
Molecular Weight:
181.62 g/mol
Methyl 5-amino-4-oxopentanoate hydrochloride
CAS No.: 79416-27-6
Cat. No.: VC20838220
Molecular Formula: C6H12ClNO3
Molecular Weight: 181.62 g/mol
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Specification
| Description | Methyl 5-aminolevulinate hydrochloride is the hydrochloride salt of methyl 5-aminolevulinate. A prodrug, it is metabolised to protoporphyrin IX, a photosensitizer, and is used in the photodynamic treatment of non-melanoma skin cancer (including basal cell carcinoma). Topical application results in an accumulation of protoporphyrin IX in the skin lesions to which the cream has been applied. Subsequent illumination with red light results in the generation of toxic singlet oxygen that destroys cell membranes and thereby kills the tumour cells. It has a role as an antineoplastic agent, a photosensitizing agent, a prodrug and a dermatologic drug. It contains a methyl 5-aminolevulinate. |
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| CAS No. | 79416-27-6 |
| Molecular Formula | C6H12ClNO3 |
| Molecular Weight | 181.62 g/mol |
| IUPAC Name | methyl 5-amino-4-oxopentanoate;hydrochloride |
| Standard InChI | InChI=1S/C6H11NO3.ClH/c1-10-6(9)3-2-5(8)4-7;/h2-4,7H2,1H3;1H |
| Standard InChI Key | UJYSYPVQHFNBML-UHFFFAOYSA-N |
| SMILES | COC(=O)CCC(=O)CN.Cl |
| Canonical SMILES | COC(=O)CCC(=O)CN.Cl |
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